![molecular formula C25H35NO B4934906 3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide](/img/structure/B4934906.png)
3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide, also known as TIPP, is a synthetic compound that has gained attention in scientific research due to its potential use as an opioid receptor ligand. TIPP is a member of the phenylpiperazine family of compounds, which are known for their ability to interact with opioid receptors in the central nervous system.
Mechanism of Action
3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide acts as an agonist at delta opioid receptors, which are located in the central nervous system. Upon binding to these receptors, this compound activates downstream signaling pathways that lead to pain relief, mood modulation, and other physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent analgesic effects in animal models of pain. This compound has also been shown to have antidepressant-like effects and to reduce anxiety in animal models. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide is its high affinity and selectivity for delta opioid receptors, which makes it a useful tool for studying the role of these receptors in pain modulation, mood regulation, and addiction. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for 3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide research. One area of interest is the development of this compound-based drugs for the treatment of pain, mood disorders, and addiction. Additionally, further research is needed to fully understand the mechanisms underlying this compound's effects and to optimize its pharmacological properties. Finally, this compound may have potential applications in the treatment of inflammatory diseases, and further research in this area is warranted.
Synthesis Methods
3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide can be synthesized using a variety of methods, including the reaction of 3-phenylbutyric acid with 2,4,6-triisopropylphenylhydrazine and subsequent coupling with an appropriate acid chloride. Other methods for this compound synthesis include the reaction of 3-phenylbutyric acid with 2,4,6-triisopropylphenyl isocyanate or the reaction of 3-phenylbutyric acid with 2,4,6-triisopropylphenylhydrazine followed by cyclization.
Scientific Research Applications
3-phenyl-N-(2,4,6-triisopropylphenyl)butanamide has been studied for its potential as an opioid receptor ligand, specifically as a delta opioid receptor agonist. Delta opioid receptors are involved in pain modulation, mood regulation, and addiction. This compound has been shown to have a high affinity and selectivity for delta opioid receptors, making it a promising candidate for further research.
Properties
IUPAC Name |
3-phenyl-N-[2,4,6-tri(propan-2-yl)phenyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35NO/c1-16(2)21-14-22(17(3)4)25(23(15-21)18(5)6)26-24(27)13-19(7)20-11-9-8-10-12-20/h8-12,14-19H,13H2,1-7H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPAXESYTGDRBAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)NC(=O)CC(C)C2=CC=CC=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.